Cas no 1361805-18-6 (6-(2,4-Dichlorophenyl)-2-fluoropyridine-3-acetic acid)

• Product Name: 6-(2,4-Dichlorophenyl)-2-fluoropyridine-3-acetic acid
• CAS No: 1361805-18-6
• MF: C₁₃H₈Cl₂FNO₂
• MW: 300.112524986267
• CID: 4923036
• Update Time: 2025-08-05

6-(2,4-Dichlorophenyl)-2-fluoropyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2,4-Dichlorophenyl)-2-fluoropyridine-3-acetic acid

• Inchi： 1S/C13H8Cl2FNO2/c14-8-2-3-9(10(15)6-8)11-4-1-7(5-12(18)19)13(16)17-11/h1-4,6H,5H2,(H,18,19)
• InChI Key： HSFIEKBZUMKVEI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=CC(=C(N=1)F)CC(=O)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 332
• XLogP3: 3.7
• Topological Polar Surface Area: 50.2

Additional information on 6-(2,4-Dichlorophenyl)-2-fluoropyridine-3-acetic acid

6-(2,4-Dichlorophenyl)-2-fluoropyridine-3-acetic Acid: A Comprehensive Overview

6-(2,4-Dichlorophenyl)-2-fluoropyridine-3-acetic acid, also known by its CAS number 1361805-18-6, is a synthetic organic compound with significant potential in various fields, including pharmaceuticals and agrochemicals. This compound belongs to the class of pyridine derivatives, which have been extensively studied due to their diverse biological activities and structural versatility. The molecule consists of a pyridine ring substituted with a 2-fluoro group at position 2 and a 3-acetic acid group at position 3. Additionally, the pyridine ring is further substituted with a 2,4-dichlorophenyl group at position 6, which introduces significant electronic and steric effects that influence its chemical reactivity and biological activity.

The synthesis of 6-(2,4-Dichlorophenyl)-2-fluoropyridine-3-acetic acid typically involves multi-step organic reactions. The process often begins with the preparation of the pyridine derivative through nucleophilic substitution or coupling reactions. The introduction of the 2-fluoro group and the 3-acetic acid group requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds.

The compound's structure endows it with unique properties that make it a promising candidate for various applications. In the pharmaceutical industry, pyridine derivatives like 6-(2,4-Dichlorophenyl)-2-fluoropyridine-3-acetic acid are often explored for their potential as kinase inhibitors or modulators of other enzyme activities. Recent studies have highlighted its ability to interact with specific biological targets, making it a valuable lead compound in drug discovery programs.

In agrochemicals, this compound has shown potential as a herbicide or fungicide due to its ability to disrupt key biochemical pathways in target organisms. Researchers have demonstrated that 6-(2,4-Dichlorophenyl)-2-fluoropyridine-3-acetic acid can inhibit the growth of various plant pathogens without causing significant harm to crops. This dual functionality underscores its versatility as a chemical entity with multiple applications.

The environmental impact of 6-(2,4-Dichlorophenyl)-2-fluoropyridine-3-acetic acid has also been a subject of recent investigations. Studies suggest that the compound exhibits moderate biodegradability under aerobic conditions, which is an important consideration for its safe use in agricultural settings. However, further research is needed to fully understand its long-term effects on soil microbiota and aquatic ecosystems.

From a structural perspective, the presence of electron-withdrawing groups such as chlorine atoms on the phenyl ring enhances the compound's stability and bioavailability. These groups also influence its partition coefficients between hydrophobic and hydrophilic phases, which are critical parameters in pharmacokinetics and toxicology studies.

In conclusion, 6-(2,4-Dichlorophenyl)-2-fluoropyridine-3-acetic acid represents an intriguing example of how synthetic organic chemistry can yield compounds with multifaceted applications. Its unique structure, coupled with recent advances in synthesis and application studies, positions it as a valuable asset in both academic research and industrial development.